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Compound of Interest

Compound Name: 4-Aminocinnamic acid

Cat. No.: B091749

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for
4-Aminocinnamic acid (CAS No: 2393-18-2). Due to a lack of extensive toxicological data,
this guide emphasizes a cautious approach to handling, grounded in established safety
protocols for chemicals with unknown hazard profiles. The information presented herein is
compiled from available Safety Data Sheets (SDS) and general toxicological testing guidelines.

Hazard Identification and Classification

4-Aminocinnamic acid is not currently classified as a hazardous substance according to
Regulation (EC) No 1272/2008.[1] However, it is crucial to note that the chemical, physical, and
toxicological properties of this compound have not been thoroughly investigated.[2] One
supplier classifies it as harmful if swallowed, causing skin irritation, serious eye irritation, and
may cause respiratory irritation. Therefore, it should be handled with care, assuming it may be
harmful.

GHS Hazard Statements (based on some supplier classifications):
e H302: Harmful if swallowed.[3][4]
e H315: Causes skin irritation.[3]

o H319: Causes serious eye irritation.[3]
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o H335: May cause respiratory irritation.[2][3]

Physical and Chemical Properties

A summary of the available physical and chemical properties of 4-Aminocinnamic acid is

provided in the table below. This data is essential for understanding its behavior under various

experimental and storage conditions.

Property Value Reference

Molecular Formula CoHsNO2 [2][5]

Molecular Weight 163.17 g/mol [2][5]
White to off-white crystalline

Appearance [6]
powder

Melting Point 170 °C [3]

N ) 378.4 £ 25.0 °C at 760 mmHg

Boiling Point ) [7]
(Predicted)

Density 1.3 + 0.1 g/cm3 (Predicted) [7]

Flash Point 182.6 + 23.2 °C (Predicted) [7]

Solubility Sparingly soluble in water. [8]

Toxicological Data

Comprehensive toxicological data for 4-Aminocinnamic acid is largely unavailable in the

public domain. Safety Data Sheets repeatedly state that acute toxicity, skin corrosion/irritation,

serious eye damage/irritation, respiratory or skin sensitization, germ cell mutagenicity,

carcinogenicity, and reproductive toxicity data are "no data available".[1][2]
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Toxicological Endpoint

Result

Reference

Acute Oral Toxicity

No data available (Classified
as Category 4 "Harmful if

swallowed" by some suppliers)

[4]

Acute Dermal Toxicity

No data available

Acute Inhalation Toxicity

No data available

Skin Corrosion/Irritation

No data available (Classified
as Category 2 "Causes skin

irritation" by some suppliers)

[3]

Serious Eye Damage/Irritation

No data available (Classified
as Category 2A "Causes
serious eye irritation" by some

suppliers)

[3]

Respiratory or Skin

Sensitization

Prolonged or repeated
exposure may cause allergic
reactions in certain sensitive
individuals (QSAR modeling).

[2]

Germ Cell Mutagenicity

No data available

[2]

Carcinogenicity

No component of this product
present at levels greater than
or equal to 0.1% is identified
as probable, possible or
confirmed human carcinogen
by IARC.

[2]

Reproductive Toxicity

No data available

[2]

Specific Target Organ Toxicity
(Single Exposure)

May cause respiratory

irritation.

[2]

Specific Target Organ Toxicity
(Repeated Exposure)

No data available

[2]

Aspiration Hazard

No data available

[2]
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Experimental Protocols for Hazard Assessment

While specific studies on 4-Aminocinnamic acid are not readily available, the following are
detailed methodologies for key toxicological endpoints, based on OECD guidelines. These
protocols would be employed to generate the necessary safety data for a comprehensive
hazard assessment.

Acute Oral Toxicity - OECD Guideline 423 (Acute Toxic
Class Method)

This method is used to estimate the acute oral toxicity of a substance.

e Principle: A stepwise procedure is used with a minimum number of animals per step. The
substance is administered orally to a group of animals at a defined dose. The outcome
(mortality or evident toxicity) determines the next step.[9]

¢ Animal Model: Typically, rats of a single sex (usually females) are used.[9]

e Procedure:

[e]

Animals are fasted prior to dosing.
o The test substance is administered in a single dose by gavage.

o A starting dose of 300 mg/kg body weight is often used if there is no information on the
substance's toxicity.[9]

o Animals are observed for mortality, clinical signs of toxicity (changes in skin, fur, eyes,
mucous membranes, respiratory, circulatory, autonomic and central nervous systems,
somatomotor activity, and behavior pattern), and body weight changes over a 14-day
period.[10]

o Anecropsy is performed on all animals at the end of the observation period.

» Endpoint: The method allows for the classification of the substance into a GHS acute toxicity
hazard category.
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Acute Dermal Irritation/Corrosion - OECD Guideline 404

This test determines the potential of a substance to cause irritation or corrosion to the skin.

 Principle: The substance is applied in a single dose to a small area of the skin of an animal.
[11]

» Animal Model: The albino rabbit is the preferred species.[11]
e Procedure:

o Approximately 24 hours before the test, the fur is clipped from the dorsal area of the trunk
of the animal.

o 0.5 g of the solid test substance (moistened with a small amount of water) is applied to a
small area of skin (approx. 6 cm?) and covered with a gauze patch and semi-occlusive
dressing.[11]

o The exposure period is 4 hours.[11]
o After exposure, the residual test substance is removed.

o The skin is examined for erythema and edema at 1, 24, 48, and 72 hours after patch
removal.[12]

o Endpoint: The degree of skin reaction is scored and evaluated to determine the irritant or
corrosive potential.

Acute Eye Irritation/Corrosion - OECD Guideline 405

This test assesses the potential of a substance to cause eye irritation or corrosion.

e Principle: The test substance is applied in a single dose into the conjunctival sac of one eye
of an animal; the untreated eye serves as a control.[13]

e Animal Model: Healthy, adult albino rabbits are used.[13]

e Procedure:
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o Both eyes of the animal are examined for any pre-existing defects before the test.

o Asingle dose of 0.1 g (volume of 0.1 mL for liquids) of the test substance is instilled into
the conjunctival sac of one eye.[14]

o The eyelids are gently held together for about one second to prevent loss of the material.
o The eyes are examined at 1, 24, 48, and 72 hours after application.[13][15]

o Ocular reactions (cornea, iris, and conjunctiva) are scored.

o Endpoint: The scores are used to assess the irritancy of the substance and the reversibility
of the observed effects.

Safe Handling and Personal Protective Equipment
(PPE)

Given the unknown toxicological profile, stringent adherence to safe handling practices is
mandatory.
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Preparation

Conduct Risk Assessment

Y

Consult Safety Data Sheet (SDS)

Y

Prepare Engineering Controls
(Fume Hood, Ventilated Area)

Y

Select and Inspect PPE

Handling
\J

Handle in a well-ventilated area,
preferably a chemical fume hood.

Y

Avoid dust formation and inhalation.

Y

Avoid contact with skin and eyes.

Y

Use non-sparking tools.

Post-Handling

Store in a tightly closed container
in a dry, cool, well-ventilated place.

Decontaminate work area.

Dispose of waste according to
local and national regulations.

Wash hands thoroughly after handling.

Click to download full resolution via product page

Caption: General workflow for the safe handling of 4-Aminocinnamic acid.

Engineering Controls
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» Ventilation: Always handle 4-Aminocinnamic acid in a well-ventilated area. For procedures
that may generate dust, a chemical fume hood is required.[1]

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical safety goggles with side-shields conforming to EN166
or NIOSH-approved safety glasses.[2]

e Skin Protection:

o Gloves: Wear chemically resistant gloves (e.g., nitrile rubber). Inspect gloves prior to use
and use a proper glove removal technique.[2]

o Protective Clothing: A lab coat or other protective clothing should be worn to prevent skin
contact.

o Respiratory Protection: For nuisance exposures to dust, use a type P95 (US) or type P1 (EU
EN 143) particle respirator. For higher-level protection, use type OV/AG/P99 (US) or type
ABEK-P2 (EU EN 143) respirator cartridges.[2]

First Aid Measures

Immediate medical attention is recommended in all cases of exposure.

Exposure Type

/ / ——— \ ~

. . . Rinse mouth with water.
Move (o fresh air. Wash off with soap and plenty of water. Rinse thoroughly with plenty of water Never give anything by mouth to an
If not breathing, give artificial respiration. P plenty : for at least 15 minutes. g thing by

unconscious person.
Medical Attention
Consult a Physician

Click to download full resolution via product page

Caption: First aid procedures for exposure to 4-Aminocinnamic acid.
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 Inhalation: Move the person into fresh air. If not breathing, give artificial respiration. Consult a
physician.[2]

» Skin Contact: Wash off with soap and plenty of water. Consult a physician.[2]

o Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician.[2]

» Ingestion: Never give anything by mouth to an unconscious person. Rinse mouth with water.
Consult a physician.[2]

Storage and Disposal

o Storage: Store in a dry, sealed container in a cool, well-ventilated place.[2] Avoid moisture.[2]
» Incompatible Materials: Acids, acid chlorides, acid anhydrides, and oxidizing agents.[2]

o Disposal: Dispose of surplus and non-recyclable solutions to a licensed disposal company.
Contaminated packaging should be disposed of as unused product.[2] All disposal practices
must be in accordance with local, state, and federal regulations.

Accidental Release Measures

o Personal Precautions: Use personal protective equipment. Avoid dust formation. Avoid
breathing vapors, mist, gas, or dust. Ensure adequate ventilation. Evacuate personnel to
safe areas.[?]

e Environmental Precautions: Do not let product enter drains.[2]

o Containment and Cleaning: Pick up and arrange disposal without creating dust. Sweep up
and shovel. Keep in suitable, closed containers for disposal.[2]

Firefighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[2]

o Specific Hazards: Combustion may produce carbon oxides and nitrogen oxides (NOXx).[2][6]
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o Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

[2]

Stability and Reactivity

¢ Reactivity: No data available.

e Chemical Stability: Stable under recommended storage conditions.[2]
» Possibility of Hazardous Reactions: No data available.

» Conditions to Avoid: Moisture.[2]

e Hazardous Decomposition Products: In the event of a fire, see Section 9. Other
decomposition products are not known.[2]

Conclusion

While 4-Aminocinnamic acid is not formally classified as hazardous under all regulations, the
significant gaps in its toxicological data warrant a highly cautious approach. All personnel
handling this compound should be trained on the potential hazards and adhere strictly to the
safety and handling procedures outlined in this guide. The use of appropriate engineering
controls and personal protective equipment is paramount to minimize exposure risk. Further
research into the toxicological properties of 4-Aminocinnamic acid is necessary to provide a
more complete and accurate safety profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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